Cas no 491-40-7 (4H-Quinolizin-4-one,octahydro-)

• Product name: 4H-Quinolizin-4-one,octahydro-
• CAS No: 491-40-7
• MF: C₉H₁₅NO
• MW: 153.2215
• CID: 333470
• PubChem ID: 244861

4H-Quinolizin-4-one,octahydro- Chemical and Physical Properties

Names and Identifiers

• 4H-Quinolizin-4-one,octahydro-
• 1,2,3,6,7,8,9,9a-octahydroquinolizin-4-one
• 1-azabicyclo< 4.4.0> decan-10-one
• 1-azabicyclo< 4.4.0> decan-2-one
• 4-quinolizidone
• AC1L6EMS
• AG-K-93895
• AR-1K8902
• NSC56138
• Octahydro-4H-quinolizin-4-one
• Octahydro-chinolizin-4-on
• octahydro-quinolizin-4-one
• quinolizidin-4-one
• SureCN5032377
• InChI=1/C9H15NO/c11-9-6-3-5-8-4-1-2-7-10(8)9/h8H,1-7H
• NSC-56138
• SCHEMBL5032377
• 2,3,5,6,7,8,9,9a-octahydro-1H-quinolizin-4-one
• CHEMBL1519000
• Hexahydro-1H-quinolizin-4(6H)-one
• KBBXPRPSOFVSSQ-UHFFFAOYSA-N
• NSC 56138
• 491-40-7
• NCGC00159699-01

• Inchi： InChI=1S/C9H15NO/c11-9-6-3-5-8-4-1-2-7-10(8)9/h8H,1-7H2
• InChI Key： KBBXPRPSOFVSSQ-UHFFFAOYSA-N
• SMILES： C1C2N(CCCC2)C(=O)CC1

Computed Properties

• Exact Mass: 153.11545
• Monoisotopic Mass: 153.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3Ų
• XLogP3: 1.1

Experimental Properties

• Density: 1.062
• Boiling Point: 274.493°C at 760 mmHg
• Flash Point: 123.206°C
• Refractive Index: 1.516
• PSA: 20.31
• LogP: 1.48930